Cas no 27126-93-8 (3,5-Bis(trifluoromethyl)benzonitrile)

3,5-Bis(trifluoromethyl)benzonitrile is a fluorinated aromatic compound featuring two trifluoromethyl (–CF₃) groups and a nitrile (–CN) functional group on a benzene ring. This structure imparts high electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and materials science. The strong inductive effect of the trifluoromethyl groups enhances reactivity in nucleophilic substitution and cross-coupling reactions. Its stability and lipophilicity contribute to its utility in designing bioactive molecules. The compound is also used in the development of liquid crystals and specialty polymers due to its unique electronic and steric characteristics. Proper handling is required due to potential toxicity and reactivity.
3,5-Bis(trifluoromethyl)benzonitrile structure
27126-93-8 structure
Product Name:3,5-Bis(trifluoromethyl)benzonitrile
CAS No:27126-93-8
MF:C9H3F6N
MW:239.117243051529
MDL:MFCD00000379
CID:53077
PubChem ID:96746
Update Time:2025-10-05

3,5-Bis(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(trifluoromethyl)benzonitrile
    • 3,5-di(trifluoromethyl)-benzonitrile radical
    • 3,5-(bistrifluoromethyl)benzonitrile
    • 3,5-(CF3)2C6H3CN
    • 3,5-bis(trifluoromethyl)benzenecarbonitrile
    • 3,5-di(Trifluoromethyl)benzonitrile
    • Bis(3,5-trifluoromethyl)benzonitrile
    • ditrifluoromethylbenzonitrile
    • fxffr ccn exfff
    • MBT-CN
    • Benzonitrile, 3,5-bis(trifluoromethyl)-
    • CZKHHAOIHXHOSR-UHFFFAOYSA-N
    • 3,5-bistrifluoromethylbenzonitrile
    • NSC88316
    • PubChem4691
    • 3,5-bis-(Trifluoromethyl)benzonitrile
    • 3,5-Bis(tifluoromethyl)-1-cyanobenzene
    • NCIOpen2_005426
    • KSC495G4H
    • CZKH
    • MDL： MFCD00000379
    • Inchi： 1S/C9H3F6N/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15/h1-3H
    • InChI Key： CZKHHAOIHXHOSR-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C#N)C=C(C(F)(F)F)C=1)(F)F
    • BRN： 3552650

Computed Properties

  • Exact Mass: 239.01700
  • Monoisotopic Mass: 239.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 23.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.42
  • Melting Point: 16-20°C
  • Boiling Point: 155°C at 760 mmHg
  • Flash Point: 72 ºC
  • Refractive Index: 1.4175-1.4195
  • PSA: 23.79000
  • LogP: 3.59588
  • Solubility: Not available

3,5-Bis(trifluoromethyl)benzonitrile Security Information

3,5-Bis(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Bis(trifluoromethyl)benzonitrile Pricemore >>

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Ambeed
A134880-100g
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3,5-Bis(trifluoromethyl)benzonitrile Production Method

3,5-Bis(trifluoromethyl)benzonitrile Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:27126-93-8)3,5-Bis(trifluoromethyl)benzonitrile
Order Number:LE7350;LE26058588
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:27126-93-8)3,5-Bis(trifluoromethyl)benzonitrile
LE7350;LE26058588
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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